Cas no 101935-53-9 (Pyrimidine,2,4-diethoxy-5-nitro-)
101935-53-9 structure
Product Name:Pyrimidine,2,4-diethoxy-5-nitro-
CAS No:101935-53-9
MF:C8H11N3O4
MW:213.190641641617
CID:124805
PubChem ID:265284
Update Time:2025-04-18
Pyrimidine,2,4-diethoxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,2,4-diethoxy-5-nitro-
- Pyrimidine, 2,4-diethoxy-5-nitro- (6CI)
- 2,4-diethoxy-5-nitro-pyrimidine
- 2,4-diethoxy-5-nitropyrimidine
- 101935-53-9
- NCIOpen2_006732
- NSC101150
- NSC-101150
-
- Inchi: 1S/C8H11N3O4/c1-3-14-7-6(11(12)13)5-9-8(10-7)15-4-2/h5H,3-4H2,1-2H3
- InChI Key: WCEIGOUJTJFAFL-UHFFFAOYSA-N
- SMILES: O(CC)C1C(=CN=C(N=1)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 213.075
- Monoisotopic Mass: 213.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 90.1Ų
Pyrimidine,2,4-diethoxy-5-nitro- Related Literature
-
1. NotesE. F. G. Herington,J. Cymerman Craig,E. R. Ward,B. D. Pearson,R. J. Ferrier,W. G. Overend,M. Malnar,D. Grdeni?,C. Eaborn,R. C. Moore,J. D. Dickinson,Max Frankel,Y. Knobler,T. Sheradsky,N. N. Greenwood,A. Thompson,T. E. Peacock,D. J. Brown,Peter Sims,R. F. Curtis,David W. Mathieson,V. S. Gandhi,F. K. Drayson,N. Polgar,J. M. Birchall,R. N. Haszeldine,W. S. Metcalf J. Chem. Soc. 1959 3633
101935-53-9 (Pyrimidine,2,4-diethoxy-5-nitro-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk